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Compound of Interest

Compound Name: Benzophenone oxime

Cat. No.: B171034 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The oximation of benzophenone is a fundamental and widely used chemical transformation in

organic synthesis. This process involves the reaction of benzophenone with hydroxylamine,

typically in the presence of a base, to form benzophenone oxime. This oxime is a valuable

intermediate in various synthetic pathways, most notably in the Beckmann rearrangement to

produce benzanilide, a precursor for dyes, and pharmaceuticals. This document provides a

detailed standard laboratory protocol for this reaction, including data presentation and a visual

representation of the experimental workflow and reaction mechanism.

Data Presentation
The following table summarizes the typical quantitative data associated with the standard

laboratory protocol for benzophenone oximation.
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Parameter Value Reference

Reactants

Benzophenone 1 equivalent [1][2][3]

Hydroxylamine Hydrochloride ~1.5 equivalents [1][3]

Sodium Hydroxide ~5 equivalents [1][3]

Solvent 95% Ethanol / Water [1][3][4]

Reaction Conditions

Temperature Reflux [1][3]

Time 5 minutes - 1 hour [1][2]

Product Yield (Crude) 98-99% [1]

Melting Point 141-144 °C [1][2][5][6]

Purification
Recrystallization from

Methanol or Ethanol
[3][4]

Experimental Protocols
This section details the standard laboratory procedure for the synthesis of benzophenone
oxime.

Materials:

Benzophenone

Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium hydroxide (NaOH), powdered or pellets

95% Ethyl alcohol

Concentrated Hydrochloric acid (HCl)
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Water

Round-bottom flask

Reflux condenser

Heating mantle or water bath

Beakers

Büchner funnel and filter flask

Filter paper

Procedure:

Reaction Setup: In a round-bottom flask, combine benzophenone (1.0 eq), hydroxylamine

hydrochloride (1.5 eq), 95% ethyl alcohol, and water.[1][3] For example, a mixture can be

prepared using 100 g of benzophenone, 60 g of hydroxylamine hydrochloride, 200 mL of

95% ethyl alcohol, and 40 mL of water.[1]

Addition of Base: To this mixture, gradually add powdered sodium hydroxide (approximately

5 eq) in portions while shaking or stirring.[1][3] The reaction can be exothermic, and cooling

with a water bath may be necessary to control the temperature.[1]

Reflux: Once the sodium hydroxide has been added, attach a reflux condenser to the flask.

Heat the mixture to boiling and maintain a gentle reflux for a period ranging from 5 minutes

to 1 hour.[1][2] The progress of the reaction can be monitored using Thin Layer

Chromatography (TLC).[7][4]

Precipitation of Product: After the reflux period, allow the reaction mixture to cool to room

temperature.[1] In a separate large beaker, prepare a solution of concentrated hydrochloric

acid in water. Pour the cooled reaction mixture into the acidic solution.[1][3] This will cause

the benzophenone oxime to precipitate out of the solution as a white solid.

Isolation and Washing: Collect the precipitate by vacuum filtration using a Büchner funnel.[3]

Wash the collected solid thoroughly with cold water to remove any inorganic impurities.[1][3]
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Drying: Dry the product. For immediate use, drying overnight at approximately 40°C is

generally sufficient.[1]

Purification (Optional): The crude benzophenone oxime is often of high purity.[1] However,

if further purification is required, it can be recrystallized from a suitable solvent such as

methyl alcohol or ethyl alcohol.[3][4]

Storage:

Benzophenone oxime can slowly decompose in the presence of oxygen and moisture.[1] For

long-term storage, it is recommended to dry the compound in a vacuum desiccator and store it

under an inert atmosphere, such as carbon dioxide.[1]
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Caption: Experimental workflow for the synthesis of benzophenone oxime.
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Caption: Simplified mechanism of benzophenone oximation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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